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Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethyloctane

Cat. No.: B14550568 Get Quote

CAS Number: 62183-95-3

This technical guide provides a comprehensive overview of 3-Ethyl-2,2-dimethyloctane, a

branched alkane of interest to researchers and professionals in organic chemistry and drug

development. This document details its physicochemical properties, outlines a detailed

experimental protocol for its synthesis, and includes essential safety and handling information.

Physicochemical Properties
3-Ethyl-2,2-dimethyloctane is a saturated hydrocarbon with the molecular formula C12H26

and a molecular weight of 170.33 g/mol .[1] While extensive experimental data for this specific

isomer is limited, the following table summarizes its known and computed properties.
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Property Value Source

CAS Number 62183-95-3 [1]

Molecular Formula C12H26 [1]

Molecular Weight 170.33 g/mol [1]

IUPAC Name 3-Ethyl-2,2-dimethyloctane [1]

Boiling Point Not available (estimated)

Melting Point Not available (estimated)

Density Not available (estimated)

Refractive Index Not available (estimated)

Synthesis of 3-Ethyl-2,2-dimethyloctane
A plausible and commonly employed method for the synthesis of highly branched alkanes such

as 3-Ethyl-2,2-dimethyloctane involves a Grignard reaction to create a tertiary alcohol,

followed by dehydration and subsequent hydrogenation.

Experimental Protocol:
Part 1: Synthesis of 3-Ethyl-2,2-dimethyloctan-3-ol (Tertiary Alcohol)

Preparation of Grignard Reagent: In a flame-dried, two-necked round-bottom flask equipped

with a magnetic stir bar, a condenser, and a dropping funnel under an inert atmosphere (e.g.,

nitrogen or argon), add magnesium turnings. A solution of an appropriate alkyl halide (e.g., 1-

bromopentane) in anhydrous diethyl ether is added dropwise to the magnesium turnings to

initiate the formation of the Grignard reagent (pentylmagnesium bromide). The reaction is

typically initiated with a small crystal of iodine if necessary and is characterized by the

disappearance of the magnesium and the formation of a cloudy grey solution.

Reaction with Ketone: Once the Grignard reagent is formed, the flask is cooled in an ice

bath. A solution of 3,3-dimethyl-2-butanone in anhydrous diethyl ether is added dropwise

from the dropping funnel to the Grignard reagent with vigorous stirring.
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Quenching: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for an additional hour. The reaction is then carefully quenched by the

slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

Work-up: The mixture is transferred to a separatory funnel, and the organic layer is

separated. The aqueous layer is extracted twice with diethyl ether. The combined organic

layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude 3-Ethyl-2,2-dimethyloctan-3-ol.

Part 2: Dehydration of 3-Ethyl-2,2-dimethyloctan-3-ol

The crude tertiary alcohol is mixed with a dehydrating agent such as anhydrous copper(II)

sulfate or a catalytic amount of a strong acid (e.g., sulfuric acid or phosphoric acid).

The mixture is heated to induce dehydration, which results in the formation of a mixture of

isomeric alkenes. The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction mixture is cooled, and the alkene products are isolated by

distillation or extraction.

Part 3: Hydrogenation of Alkenes

The mixture of alkenes is dissolved in a suitable solvent, such as ethanol or ethyl acetate.

A catalytic amount of a hydrogenation catalyst, typically 10% palladium on carbon (Pd/C), is

added to the solution.

The reaction mixture is then subjected to a hydrogen atmosphere (typically using a balloon

or a hydrogenation apparatus) and stirred vigorously until the reaction is complete (as

monitored by TLC or GC, showing the disappearance of the alkenes and the appearance of

the alkane).

Purification: The reaction mixture is filtered through a pad of Celite to remove the palladium

catalyst. The solvent is then removed under reduced pressure. The resulting crude 3-Ethyl-
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2,2-dimethyloctane can be purified by fractional distillation or column chromatography to

yield the final product of high purity.

Synthesis Workflow Diagram

Part 1: Grignard Reaction Part 2: Dehydration Part 3: Hydrogenation

1. Grignard Reagent
Preparation

2. Reaction with
3,3-dimethyl-2-butanone

3. Quenching with
sat. NH4Cl

4. Extraction and
Drying

5. Dehydration of
Tertiary Alcohol

6. Isolation of
Alkenes

7. Catalytic
Hydrogenation (Pd/C, H2) 8. Purification final_product

Final Product:
3-Ethyl-2,2-dimethyloctane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Ethyl-2,2-dimethyloctane.

Spectroscopic Data (Predicted)
While experimental spectra for 3-Ethyl-2,2-dimethyloctane are not readily available, the

following are predicted characteristics based on its structure and data from similar branched

alkanes.
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Technique Predicted Characteristics

¹H NMR

Complex multiplets in the aliphatic region

(approx. 0.8-1.5 ppm). Distinct signals for the

terminal methyl groups and the ethyl group

would be expected.

¹³C NMR

Multiple signals in the aliphatic region (approx.

10-50 ppm). The number of signals would

correspond to the number of chemically non-

equivalent carbon atoms.

Mass Spec.

Molecular ion peak (M+) at m/z = 170.

Characteristic fragmentation pattern involving

the loss of alkyl groups (e.g., methyl, ethyl,

pentyl).

IR Spec.

C-H stretching vibrations around 2850-2960

cm⁻¹ and C-H bending vibrations around 1375-

1465 cm⁻¹.

Safety and Handling
As with other branched alkanes, 3-Ethyl-2,2-dimethyloctane is expected to be a flammable

liquid. Appropriate safety precautions should be taken when handling this compound.

Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a

lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Fire Safety: Keep away from open flames, sparks, and other sources of ignition. Use a fire

extinguisher rated for flammable liquids (Class B).

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Applications
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Branched alkanes like 3-Ethyl-2,2-dimethyloctane are primarily used in research and

development. Their applications include:

Reference Standard: Used as a reference compound in analytical techniques such as gas

chromatography-mass spectrometry (GC-MS) for the identification of components in

complex hydrocarbon mixtures like petroleum fractions.

Fuel Research: Studied as a component of gasoline and other fuels to understand its

combustion properties and impact on engine performance.

Organic Synthesis: May serve as a starting material or intermediate in the synthesis of more

complex organic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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